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Compound of Interest

Compound Name: Boc-L-lys(Z)-ome

Cat. No.: B3152396

Molecular Profile and Physicochemical
Properties

Boc-L-lys(Z)-ome is a derivative of the amino acid L-lysine, where the alpha-amino, epsilon-
amino, and carboxyl functional groups are strategically masked. This tri-functional protection
makes it a valuable building block in multi-step organic syntheses, particularly in peptide
chemistry.

Chemical Structure and IUPAC Nomenclature

The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is
methyl (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-6-
(phenylmethoxycarbonylamino)hexanoate[1].

The structure is characterized by three key protecting groups attached to the L-lysine core:
e Boc (tert-butoxycarbonyl): Protects the a-amino group.
e Z (Benzyloxycarbonyl or Cbz): Protects the e-amino group on the side chain.

e -OMe (Methyl ester): Protects the C-terminal carboxyl group.
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o-Amino Deprotection

Cleaves Boc > H-Lys(2)-OMe

e-Amino Deprotection

TFA/DCM

—> Hz2, Pd/C Claves 2 » Boc-Lys-OMe

Boc-Lys(Z)-OMe

Carboxyl Deprotection

@ Cleaves OMe Boc-Lys(Z)-OH
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Cool to 0°C
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Allow Amide Bond Formation
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(Acid, Base, Brine)

Purify via Flash Chromatography
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Characterize Pure Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Boc-L-Lys(Z)-OMe | C20H30N206 | CID 11132998 - PubChem
[pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Boc-L-lys(Z)-ome chemical structure and IUPAC
name.]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3152396#boc-I-lys-z-ome-chemical-structure-and-
iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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